10-Demethyl-10-(methoxycarbonyl)-25-demethyl-2,25-epithio-2,5-dihydro-5,21-dihydroxy-19-O-methylprot
10-Demethyl-10-(methoxycarbonyl)-25-demethyl-2,25-epithio-2,5-dihydro-5,21-dihydroxy-19-O-methylprot
Brand Name:
Vulcanchem
CAS No.:
105645-37-2
VCID:
VC0011834
InChI:
InChI=1S/C37H47NO13S/c1-13-12-14(2)26(41)22-20-21(30(45)18(6)33(22)50-8)31(46)24-34(32(20)47)52-37(7,36(49)38-24)11-10-19(39)15(3)27(42)17(5)29(44)23(35(48)51-9)28(43)16(4)25(13)40/h10-13,15-17,19,23,25,27-29,39-40,42-45H,1-9H3,(H,38,49)/b11-10-,14-12-/t13-,15+,16+,17+,19?,23-,25-,27+,28+,29+,37?/m0/s1
SMILES:
CC1C=C(C(=O)C2=C(C(=C(C3=C2C(=O)C4=C(C3=O)NC(=O)C(S4)(C=CC(C(C(C(C(C(C(C(C1O)C)O)C(=O)OC)O)C)O)C)O)C)O)C)OC)C
Molecular Formula:
C37H47NO13S
Molecular Weight:
745.837
10-Demethyl-10-(methoxycarbonyl)-25-demethyl-2,25-epithio-2,5-dihydro-5,21-dihydroxy-19-O-methylprot
CAS No.: 105645-37-2
Main Products
VCID: VC0011834
Molecular Formula: C37H47NO13S
Molecular Weight: 745.837
CAS No. | 105645-37-2 |
---|---|
Product Name | 10-Demethyl-10-(methoxycarbonyl)-25-demethyl-2,25-epithio-2,5-dihydro-5,21-dihydroxy-19-O-methylprot |
Molecular Formula | C37H47NO13S |
Molecular Weight | 745.837 |
Standard InChI | InChI=1S/C37H47NO13S/c1-13-12-14(2)26(41)22-20-21(30(45)18(6)33(22)50-8)31(46)24-34(32(20)47)52-37(7,36(49)38-24)11-10-19(39)15(3)27(42)17(5)29(44)23(35(48)51-9)28(43)16(4)25(13)40/h10-13,15-17,19,23,25,27-29,39-40,42-45H,1-9H3,(H,38,49)/b11-10-,14-12-/t13-,15+,16+,17+,19?,23-,25-,27+,28+,29+,37?/m0/s1 |
Standard InChIKey | MGCODIUBBQSVGL-XSEUPJKZSA-N |
SMILES | CC1C=C(C(=O)C2=C(C(=C(C3=C2C(=O)C4=C(C3=O)NC(=O)C(S4)(C=CC(C(C(C(C(C(C(C(C1O)C)O)C(=O)OC)O)C)O)C)O)C)O)C)OC)C |
Last Modified | Aug 20 2021 |
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